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Compound of Interest

Compound Name: Trimethylazanium

Cat. No.: B1229207

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available thermochemical data
for trimethylazanium chloride, also known as trimethylammonium chloride. The information is
curated for professionals in research and development who require precise data for modeling,
process development, and safety assessments. This document summarizes key quantitative
thermochemical parameters, details relevant experimental protocols for their determination,
and provides a visual representation of a common synthesis pathway.

Thermochemical Data

Quantitative thermochemical data for trimethylazanium chloride is essential for understanding
its stability, reactivity, and behavior in various chemical processes. The following tables
summarize the available data. Due to a lack of comprehensive experimental data for
trimethylazanium chloride, values for the closely related compound, tetramethylammonium
chloride, are provided for comparative purposes where direct data is unavailable.

Table 1: Thermochemical Data for Trimethylazanium Chloride ((CHs)sNHCI)
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Property Value Units Notes
Standard Molar )
) For the solid state at
Enthalpy of Formation  -283.3 kJ/mol
298 KJ[1].
(AfH®)
Melting Point 283-284 °C Decomposes[2].
Soluble in water and
ethanol, slightl
Solubility ] gy - -
soluble in chloroform,
insoluble in ether[2].
For a 100 g/L
pH 5 - agueous solution at

20 °C[2].

Table 2: Comparative Thermochemical Data for Tetramethylammonium Chloride ((CH3s)aNCI)

Property Value Units Notes

Standard Molar For the solid state at 1
190.71 J/mol-K

Entropy (S°) bar[3].

Constant Pressure For the solid state at
156.94 J/mol-K

Heat Capacity (Cp)

298.15 K[3].

Experimental Protocols

The determination of thermochemical data relies on precise experimental methodologies. The

following section outlines the protocols for key experiments relevant to the data presented.

2.1 Synthesis of Trimethylazanium Chloride

A common laboratory-scale synthesis of trimethylazanium chloride involves the reaction of

trimethylamine with hydrochloric acid[4][5].

o Materials:
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o Trimethylamine ((CHs)sN)
o Hydrochloric acid (HCI)

o Suitable solvent (e.g., water or ethanol)

e Procedure:

[¢]

A solution of trimethylamine is prepared in the chosen solvent in a reaction vessel.

o An equimolar amount of hydrochloric acid is slowly added to the trimethylamine solution
while stirring. The reaction is exothermic, and cooling may be necessary to control the
temperature.

o The reaction mixture is stirred for a specified period to ensure complete reaction.

o The solvent is then removed, often by evaporation, which leads to the crystallization of
trimethylamine hydrochloride[5].

o The resulting crystals are collected by filtration and dried under vacuum to yield the final
product.

Another industrial method involves the reaction of trimethylamine with 2-chloroethanol[6].
2.2 Determination of Enthalpy of Formation by Combustion Calorimetry

The standard enthalpy of formation of organic compounds like trimethylazanium chloride can
be determined experimentally using combustion calorimetry[7].

e Apparatus:

Bomb calorimeter

[¢]

[¢]

Oxygen source

[e]

Sample pellet press

o

Ignition system
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o High-precision thermometer

e Procedure:

o A precisely weighed sample of trimethylazanium chloride is pressed into a pellet and
placed in the sample holder of the bomb calorimeter.

o The bomb is sealed and pressurized with a high-purity oxygen atmosphere.

o The bomb is then submerged in a known quantity of water in the calorimeter's insulated
container.

o The initial temperature of the water is recorded.

o The sample is ignited, and the subsequent temperature change of the water is
meticulously recorded.

o The heat of combustion is calculated from the temperature change and the heat capacity
of the calorimeter system.

o Using Hess's Law and the known standard enthalpies of formation of the combustion
products (CO2, H20, N2, and HCI), the standard enthalpy of formation of the compound is
determined.

2.3 Determination of Heat Capacity by Differential Scanning Calorimetry (DSC)

Differential Scanning Calorimetry is a widely used technique to measure the heat capacity of a
substance[8].

e Apparatus:
o Differential Scanning Calorimeter
o Hermetically sealed sample pans
o Reference material with a known heat capacity (e.g., sapphire)

e Procedure:
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o Abaseline measurement is performed with empty sample and reference pans.

o A precisely weighed sample of a reference material (e.g., sapphire) is placed in the
sample pan, and the measurement is repeated under the same temperature program.

o A precisely weighed sample of trimethylazanium chloride is placed in the sample pan,
and the measurement is performed again.

o The heat flow difference between the sample and the reference is measured as a function
of temperature.

o By comparing the heat flow data of the sample to that of the reference material and the
baseline, the heat capacity of the sample can be calculated at various temperatures.

Visualizations

3.1 Synthesis of Trimethylazanium Chloride

The following diagram illustrates the straightforward acid-base reaction for the synthesis of
trimethylazanium chloride from trimethylamine and hydrochloric acid.

Trimethylamine
((CHs)3N)
Trimethylazanium Chloride

((CHs)sNH*CI™)

Hydrochloric Acid
(HCI)

Click to download full resolution via product page

Synthesis of Trimethylazanium Chloride.

3.2 General Chloride Channel Signaling

While specific signaling pathways involving trimethylazanium chloride are not well-
documented, chloride ions play a crucial role in various cellular signaling cascades. The
diagram below provides a generalized representation of how chloride channels can influence
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downstream signaling pathways, such as the PI3K/Akt pathway, which is involved in cell

proliferation and migration[9].

Extracellular Cl-

Chloride Channel

Intracellular Cl=

:Modulates

Cellular Response
(e.g., Proliferation, Migration)

Click to download full resolution via product page

Generalized Chloride Channel Signaling Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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